Cas no 436095-86-2 (4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol)

• Product Name: 4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol
• CAS No: 436095-86-2
• MF: C₉H₇BrN₂S
• MW: 255.134279489517
• CID: 334907
• PubChem ID: 1133290
• Update Time: 2025-06-30

4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,4-(4-bromophenyl)-1,3-dihydro-
• 4-(4-Bromo-phenyl)-1H-imidazole-2-thiol
• 4-(4-bromophenyl)-1,3-dihydroimidazole-2-thione
• BRD-K95961578-003-01-0
• DTXSID00360671
• 5-(4-bromophenyl)-1H-imidazole-2-thiol
• FT-0677215
• AKOS025394687
• SCHEMBL3343853
• 4-(4-bromophenyl)-1H-imidazole-2-thiol
• SR-01000342460-1
• EN300-12858
• AKOS001074875
• CCG-243264
• SR-01000342460
• AKOS005738354
• 4-(4-bromophenyl)-1,3-dihydro-2H-imidazole-2-thione
• Z85923141
• HMS1704H19
• 436095-86-2
• AKOS000300647
• CS-0268089
• 4-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione
• STL112036
• G48238
• 4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol

• MDL： MFCD04035417
• Inchi： 1S/C9H7BrN2S/c10-7-3-1-6(2-4-7)8-5-11-9(13)12-8/h1-5H,(H2,11,12,13)
• InChI Key： DJHSGVUEJWOYDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC(N1)=S

Computed Properties

• Exact Mass: 253.95100
• Monoisotopic Mass: 253.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 210-212 °CEnamineEN300-12858
• Boiling Point: 347.2±52.0 °C at 760 mmHg
• Flash Point: 163.8±30.7 °C
• PSA: 67.48000
• LogP: 3.12790
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Bromo-Phenyl)-1h-Imidazole-2-Thiol

4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol: A Comprehensive Overview

4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol (CAS No. 436095-86-2) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol.

Chemical Structure and Properties

4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol is a heterocyclic compound with a molecular formula of C₉H₇BrN₂S. The presence of a bromine atom and a thiol group imparts unique chemical properties to this molecule. The bromine atom, being an electron-withdrawing group, influences the electronic distribution within the molecule, making it highly reactive in various chemical reactions. The thiol group, on the other hand, provides nucleophilic properties, making it an excellent candidate for conjugation reactions and metal complex formation.

The compound is known for its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 150°C, and it exhibits moderate stability under standard laboratory conditions. These properties make 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol a valuable starting material for synthetic chemists and researchers in the pharmaceutical industry.

Synthesis Methods

The synthesis of 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobenzaldehyde with thiourea in the presence of a base, followed by cyclization to form the imidazole ring. This method is straightforward and yields high purity products. Another approach involves the reaction of 4-bromophenylacetonitrile with thiourea under acidic conditions, followed by hydrolysis to form the thiol group.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Applications in Drug Discovery and Development

4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol has shown promising potential in drug discovery due to its ability to form stable complexes with metal ions. This property makes it a valuable ligand for designing metal-based drugs, which have gained significant attention in recent years for their therapeutic applications. Metal complexes derived from this compound have been studied for their antitumor, antimicrobial, and anti-inflammatory activities.

In particular, platinum(II) complexes containing 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol have demonstrated potent anticancer activity against various cancer cell lines. These complexes exhibit high selectivity towards cancer cells while showing minimal toxicity to normal cells. The mechanism of action involves DNA binding and disruption of cellular processes essential for cancer cell survival.

Beyond metal-based drugs, 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol has also been explored as a scaffold for designing small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against protein kinases, which are key targets in cancer therapy.

Clinical Trials and Future Prospects

The therapeutic potential of compounds derived from 4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol has led to several clinical trials aimed at evaluating their safety and efficacy in treating various diseases. Early-phase clinical trials have shown promising results, with some compounds advancing to later stages of development.

In addition to cancer therapy, these compounds are being investigated for their potential in treating other diseases such as neurodegenerative disorders and infectious diseases. The versatility of the imidazole-thiol scaffold allows for the design of molecules with diverse biological activities, opening up new avenues for drug discovery.

Conclusion

4-(4-Bromo-Phenyl)-1H-Imidazole-2-Thiol (CAS No. 436095-86-2) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure and properties make it a valuable starting material for synthetic chemists and a promising lead compound for drug discovery. Ongoing research continues to uncover new applications and therapeutic potentials, highlighting the importance of this compound in advancing scientific knowledge and improving human health.